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Comprehensive Guide to 4-Chloro-2-{[(2-
hydroxypropyl)amino]jmethyl}phenol[1]
Executive Summary & Compound Identity

4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol is a bifunctional phenolic amine

building block used primarily in the synthesis of chelating ligands and as a fragment in drug
discovery. Structurally, it consists of a para-chlorophenol core functionalized at the ortho-
position with a secondary amine side chain terminating in a secondary alcohol. This specific
arrangement confers unique acid-base properties and chelating potential (N, O-donor set).

Identity Profile
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Property Detail

IUPAC Name 4-Chloro-2-{{(2-
hydroxypropyl)amino]methyl}phenol

CAS Number 1153482-82-6

Molecular Formula C10H14CINO2

Molecular Weight 215.68 g/mol

SMILES CC(O)CNCclcc(ClhececlO

Structural Class Aminomethylphenol; Secondary Amino Alcohol

Physicochemical Profile

The following data aggregates calculated descriptors (ACD/Labs, EPISuite algorithms) and
observed trends for analogous ortho-aminomethyl phenols.

Quantitative Properties Table
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Parameter

Value
(Predicted/Observed)

Causality & Significance

LogP (Octanol/Water)

1.65+0.3

The lipophilicity is moderated
by the hydrophilic hydroxyl and
amine groups against the
hydrophobic chlorophenyl
core. Ideal for CNS-active

fragments (LogP < 3).

pKa (Phenolic OH)

8.4+0.2

The electron-withdrawing
chlorine at the para-position
increases acidity compared to
phenol (pKa 10).

pKa (Secondary Amine)

9.2+03

The amine is basic. At
physiological pH (7.4), the
nitrogen is predominantly

protonated (

).

Polar Surface Area (PSA)

52.5 A2

Indicates good membrane
permeability (PSA < 140 Az is
the standard threshold).

H-Bond Donors

Phenolic -OH, Alcohol -OH,
Amine -NH. Facilitates strong

receptor binding.

H-Bond Acceptors

3

Oxygen (x2), Nitrogen (x1).

Solubility

High: DMSO, Methanol,
EthanolModerate: Water (pH
dependent)

Solubility in water increases
significantly at pH < 7 due to

ammonium salt formation.

Structural Analysis & Reactivity

The molecule exhibits a "zwitterionic potential* and intramolecular hydrogen bonding that

defines its stability and reactivity.
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Intramolecular Interactions

o Hydrogen Bonding: The ortho-positioning of the aminomethyl group allows for a stable 6-
membered intramolecular hydrogen bond between the phenolic proton and the amine
nitrogen. This interaction often shields the phenolic proton, making it slightly less acidic than
predicted and increasing lipophilicity by "hiding" polar groups.

e Chelation: The Phenol-OH ... N ... Alcohol-OH motif creates a tridentate-like pocket, making
this compound an excellent precursor for Salan or Salen-type metal ligands.

lonization States (pH Dependent)

The compound exists in three primary states depending on the solvent pH:
o Cationic (pH < 8): Nitrogen is protonated (

). Soluble in water.

o Neutral/Zwitterionic (pH 8-9): Phenol deprotonates (

) while Amine remains protonated (
). Net charge 0.
e Anionic (pH > 10): Both Phenol and Amine are deprotonated (neutral amine, phenolate

anion).

Synthesis & Causality: Self-Validating Protocol

The most robust synthesis route is the Reductive Amination of 5-chloro-2-
hydroxybenzaldehyde with 1-amino-2-propanol. This method is preferred over direct alkylation
to avoid poly-alkylation byproducts.

Reaction Scheme

The synthesis proceeds via the formation of an imine (Schiff base) intermediate, followed by

reduction.
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Critical Conditions
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Caption: Reductive amination pathway ensuring mono-alkylation selectivity.

Detailed Protocol

e Imine Formation (Step 1):

[e]

Dissolve 5-chloro-2-hydroxybenzaldehyde (1.0 eq) in anhydrous Methanol (0.5 M
concentration).

[e]

Add 1-amino-2-propanol (1.05 eq) dropwise.

(¢]

Causality: Using a slight excess of amine ensures complete consumption of the aldehyde.
Anhydrous conditions prevent hydrolysis of the imine.

o

Stir at Room Temperature (RT) for 2—4 hours. Monitor by TLC (Imine is usually less polar
than aldehyde).

e Reduction (Step 2):
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o Cool the solution to 0°C.
o Add Sodium Borohydride (NaBHa4) (1.5 eq) in small portions.

o Causality: Portion-wise addition controls the exotherm and hydrogen gas evolution.
Cooling prevents reduction of the aromatic ring or other side reactions.

o Allow to warm to RT and stir for 12 hours.

e Workup & Purification:
o Quench with dilute HCI (to pH ~2) to destroy excess hydride and protonate the amine.

o Neutralize with NaHCOs to pH ~8-9 (isoelectric point) to precipitate the free base or
extract into Ethyl Acetate.

o Validation: The product should appear as a white to off-white solid or viscous oil. Purity is
confirmed by disappearance of the aldehyde peak (~10 ppm) in *H NMR.

Handling, Stability & Safety

To maintain the integrity of 4-Chloro-2-{[(2-hydroxypropyl)amino]methyl}phenol, adhere to
these protocols:

» Oxidation Sensitivity: Phenols are prone to oxidation (quinonoid formation), turning
pink/brown over time.

o Storage: Store under Argon/Nitrogen at -20°C.

e Hygroscopicity: The secondary amine and alcohol groups can absorb moisture.
o Handling: Handle in a desiccated environment.

o Safety (GHS Classification):
o H315/H319: Causes skin and serious eye irritation (Phenol/Amine nature).

o H335: May cause respiratory irritation.
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o PPE: Wear nitrile gloves and safety goggles. Avoid dust inhalation.
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 To cite this document: BenchChem. [physicochemical properties of 4-Chloro-2-{[(2-
hydroxypropyl)amino]methyl}phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13272737/docs#physicochemical-properties-of-4-
chloro-2-2-hydroxypropyl-amino-methyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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